Cas no 2171799-29-2 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidobutanoic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidobutanoic acid
• CAS No: 2171799-29-2
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6269569
• PubChem ID: 165545023
• Update Time: 2025-05-19

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidobutanoic acid
• 2171799-29-2
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylhexanamido]butanoic acid
• EN300-1519738

• Inchi： 1S/C26H32N2O5/c1-3-18(14-15-24(29)28(2)16-8-13-25(30)31)27-26(32)33-17-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-12,18,23H,3,8,13-17H2,1-2H3,(H,27,32)(H,30,31)
• InChI Key： BQHXEGQWOPUXSZ-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)CCC(N(C)CCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidobutanoic acid

Chemical Profile of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidobutanoic Acid (CAS No. 2171799-29-2)

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidobutanoic acid, identified by its Chemical Abstracts Service (CAS) number 2171799-29-2, is a sophisticated organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to a class of molecules characterized by its incorporation of a fluorenyl moiety, which is known for its rigidity and fluorescence properties, alongside a protected amino group and an amide linkage. Such structural features make it a promising candidate for various biochemical applications, particularly in the development of novel therapeutic agents.

The molecular structure of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidobutanoic acid consists of a linear backbone with an N-methylhexanamido group attached to a butanoic acid moiety. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group on the amino function is particularly significant, as it is widely used in peptide synthesis to prevent unwanted side reactions. This protection scheme allows for selective deprotection under mild acidic conditions, making it an invaluable tool in solid-phase peptide synthesis (SPPS). The overall architecture of this compound suggests potential applications in the design of peptidomimetics, which are synthetic analogs of natural peptides designed to mimic their biological activity while possessing improved pharmacokinetic properties.

In recent years, there has been a surge in research focused on the development of peptidomimetics as alternatives to traditional small-molecule drugs. These peptidomimetics are designed to overcome limitations such as poor oral bioavailability, rapid degradation, and off-target effects. The incorporation of fluorene derivatives into peptidomimetics has been particularly noteworthy due to the fluorene core's ability to enhance solubility and metabolic stability while maintaining biological activity. For instance, studies have demonstrated that fluorene-based peptidomimetics exhibit improved binding affinity and selectivity for target receptors compared to their peptide counterparts. This has opened up new avenues for drug discovery, particularly in the treatment of neurological disorders, cancer, and infectious diseases.

The Fmoc-amino group in 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidobutanoic acid not only serves as a protective moiety but also as a handle for further chemical modifications. The Fmoc group can be selectively removed under mild acidic conditions, allowing for the introduction of other functional groups or linking units. This versatility makes it an excellent building block for constructing more complex molecules, including protease inhibitors and receptor antagonists. Additionally, the N-methylhexanamido group contributes to the compound's solubility and bioavailability, which are critical factors in drug development.

Recent advancements in computational chemistry have further highlighted the potential of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidobutanoic acid as a lead compound. Molecular docking studies have shown that this molecule can interact with various biological targets with high affinity. For example, computational models suggest that it may bind effectively to enzymes involved in cancer metabolism and inflammation pathways. These findings have prompted experimental investigations into its biological activity, with preliminary results indicating promising efficacy in preclinical models.

The butanoic acid moiety at the terminal end of the molecule adds another layer of functionality that could be exploited for drug design. Butanoic acid derivatives are known to exhibit diverse biological activities, including antimicrobial and anti-inflammatory effects. By incorporating this moiety into 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidobutanoic acid, researchers aim to enhance its therapeutic profile by leveraging these known bioactivities. This approach aligns with the growing trend toward structure-based drug design, where multiple pharmacophoric elements are integrated into a single molecule to achieve synergistic effects.

The synthesis of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidobutanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as Fmoc protection/deprotection cycles, amide bond formation, and alkylation reactions. Each step must be carefully optimized to ensure high yield and purity, which are essential for pharmaceutical applications. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to produce this compound in sufficient quantities for both research and commercial purposes.

The potential applications of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidobutanoic acid extend beyond traditional drug development. Its unique structural features make it an attractive candidate for use as an intermediate in the synthesis of more complex molecules, including biologics and nucleoside analogs. Additionally, its fluorescence properties could be exploited in diagnostic applications, such as bioimaging probes or fluorescent biosensors.

In conclusion, 4 - 4 - ( { ( 9 H - flu o re n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) - N - m e t h y l h e x a n a m i d o b u t a n o i c a c i d ( C A S N o . 2 1 7 1 7 9 9 - 2 9 - 2 ) represents a versatile and innovative compound with significant potential in pharmaceutical chemistry. Its unique structural features, combined with its functional diversity, make it an excellent candidate for further exploration in drug discovery and biotechnology. As research continues to uncover new applications for this molecule, 4 - 4 - ( { ( 9 H - f l u o r e n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) - N - m e t h y l h e x a n a m i d o b u t a n o i c a c i d is poised to play a crucial role in shaping the future of medicinal chemistry.